Cas no 23567-25-1 (L-Talose)

L-Talose structure
L-Talose structure
Product Name:L-Talose
CAS No:23567-25-1
MF:C6H12O6
MW:180.155882835388
MDL:MFCD00135850
CID:257543
PubChem ID:87577500
Update Time:2025-04-19

L-Talose Chemical and Physical Properties

Names and Identifiers

    • L-Talose
    • L-(-)-Talose
    • altrose
    • ALTROSE,D
    • B-D-Altrose
    • (2R,3R,4R,5S)-2,3,4,5,6-pentahydroxyhexanal
    • aldehydo-L-talose
    • WURCS=2.0/1,1,0/[o2221h]/1/
    • L(–)-TALOSE
    • FT-0624556
    • W-201988
    • T1767
    • HY-W145580
    • D92524
    • DTXSID701319160
    • CS-0214572
    • Q27158868
    • NS00084294
    • GEO-04669
    • L(-)-Talose
    • MFCD00135850
    • CHEBI:86058
    • EINECS 245-744-9
    • A878210
    • AKOS027320154
    • AS-56035
    • 23567-25-1
    • SCHEMBL16164349
    • WURCS=2.0/1,1,0/(o2221h)/1/
    • CHEBI:86056
    • L-Talose; Talose, L- (8CI)
    • GZCGUPFRVQAUEE-OMMKOOBNSA-N
    • MDL: MFCD00135850
    • Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4-,5-,6+/m0/s1
    • InChI Key: GZCGUPFRVQAUEE-OMMKOOBNSA-N
    • SMILES: O[C@H]([C@H](CO)O)[C@H]([C@H](C=O)O)O

Computed Properties

  • Exact Mass: 180.06300
  • Monoisotopic Mass: 180.063388
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 118
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2805 (rough estimate)
  • Melting Point: 120-123 °C
  • Boiling Point: 232.96°C (rough estimate)
  • Flash Point: 286.7°C
  • Refractive Index: -20 ° (C=5, H2O)
  • PSA: 118.22000
  • LogP: -3.37880
  • Solubility: Not determined

L-Talose Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

L-Talose Customs Data

  • HS CODE:2912491000
  • Customs Data:

    China Customs Code:

    2912491000

    Overview:

    2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Summary:

    2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

L-Talose Pricemore >>

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